Cas no 2612-27-3 (2-(propan-2-yl)propane-1,3-diol)

• Product Name: 2-(propan-2-yl)propane-1,3-diol
• CAS No: 2612-27-3
• MF: C₆H₁₄O₂
• MW: 118.174162387848
• MDL: MFCD01697910
• CID: 272990
• PubChem ID: 200734
• Update Time: 2025-05-22

2-(propan-2-yl)propane-1,3-diol Chemical and Physical Properties

Names and Identifiers

• 1,3-Propanediol,2-(1-methylethyl)-
• 2-propan-2-ylpropane-1,3-diol
• 2-(1-Methylethyl)-1,3-propanediol
• 2-(propan-2-yl)propane-1,3-diol
• MFCD01697910
• A818189
• VVOISBSEMFDYNE-UHFFFAOYSA-N
• 4-01-00-02578 (Beilstein Handbook Reference)
• EN300-85258
• SCHEMBL571433
• AS-40040
• BRN 1732485
• 1,3-Propanediol, 2-(1-methylethyl)-
• 2-ISOPROPYLPROPANE-1,3-DIOL
• SB84874
• 1,3-Propanediol, 2-isopropyl-
• 2-Isopropyl-1,3-propanediol
• DTXSID00180755
• CS-0143428
• 2-propan-2-ylpropane-1, 3-diol
• Q63395497
• 2612-27-3
• AKOS017516282

• MDL： MFCD01697910
• Inchi： 1S/C6H14O2/c1-5(2)6(3-7)4-8/h5-8H,3-4H2,1-2H3
• InChI Key： VVOISBSEMFDYNE-UHFFFAOYSA-N
• SMILES： OCC(CO)C(C)C

Computed Properties

• Exact Mass: 118.09942
• Monoisotopic Mass: 118.09938
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 48.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5
• XLogP3: 0.4

Experimental Properties

• Density: 0.958±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 26.38°C (estimate)
• Boiling Point: 133 ºC (18 Torr)
• Flash Point: 110.4±7.2 ºC,
• Refractive Index: 1.445
• Solubility: Dissolution (50 g/l) (25 º C),
• PSA: 40.46

Additional information on 2-(propan-2-yl)propane-1,3-diol

Comprehensive Guide to 2-(propan-2-yl)propane-1,3-diol (CAS No. 2612-27-3): Properties, Applications, and Industry Trends

2-(propan-2-yl)propane-1,3-diol, also known by its CAS No. 2612-27-3, is a versatile organic compound with a wide range of industrial and commercial applications. This diol derivative is gaining attention due to its unique chemical structure, which combines a branched alkyl group with two hydroxyl functionalities. As sustainability and green chemistry become increasingly important, compounds like 2-(propan-2-yl)propane-1,3-diol are being reevaluated for their potential in eco-friendly formulations.

The molecular structure of 2-(propan-2-yl)propane-1,3-diol features a central propane backbone with hydroxyl groups at the 1 and 3 positions, and an isopropyl group at the 2 position. This arrangement gives the compound interesting physicochemical properties, including moderate polarity and good solubility in both water and organic solvents. Researchers are particularly interested in how these properties affect its performance as a polyol precursor in polymer chemistry and as a humectant in personal care formulations.

In recent years, there has been growing interest in bio-based diols as alternatives to petroleum-derived glycols. While 2-(propan-2-yl)propane-1,3-diol is currently synthesized through conventional chemical routes, its structure suggests potential for future biotechnological production using microbial fermentation or enzymatic processes. This aligns with current market trends toward sustainable chemicals and green manufacturing practices that consumers and regulatory bodies increasingly demand.

The compound's applications span multiple industries. In cosmetics, it functions as an effective moisturizing agent and viscosity modifier, often compared to more common glycols like propylene glycol but with potentially different sensory characteristics. Formulators appreciate its ability to improve product spreadability while maintaining good skin compatibility. In industrial applications, it serves as a building block for specialty polymers, contributing to materials with tailored flexibility and durability.

From a regulatory perspective, 2-(propan-2-yl)propane-1,3-diol (CAS 2612-27-3) has been evaluated for safety in various applications. Toxicological studies suggest it has a favorable profile when used appropriately, though as with all chemical ingredients, proper handling procedures should always be followed. The compound's stability under normal conditions makes it suitable for formulation in products requiring longer shelf lives.

Innovation in chemical synthesis continues to improve the production efficiency of 2-(propan-2-yl)propane-1,3-diol. Recent patent literature reveals novel catalytic methods that enhance yield while reducing energy consumption and byproduct formation. These advances address two critical concerns in modern chemical manufacturing: process efficiency and environmental impact. As these technologies mature, we may see broader adoption of this compound in various sectors.

Market analysts note increasing demand for multifunctional diols like 2-(propan-2-yl)propane-1,3-diol that can serve multiple roles in formulations. This trend reflects the industry's move toward simplified ingredient decks that maintain performance while addressing consumer preferences for cleaner labels. The compound's balanced properties make it particularly attractive for formulators working on next-generation personal care products and high-performance coatings.

Looking ahead, research directions for 2-(propan-2-yl)propane-1,3-diol include exploring its potential in biodegradable materials and as a platform chemical for value-added derivatives. Its molecular structure offers multiple sites for chemical modification, enabling the creation of novel materials with customized properties. These developments could open new applications in sectors such as biomedical engineering and controlled release systems, where tailored solubility and degradation profiles are crucial.

For researchers and industry professionals seeking detailed technical information about CAS 2612-27-3, current literature provides comprehensive data on its physical properties, spectroscopic characteristics, and reactivity patterns. These resources are invaluable for those developing new applications or optimizing existing formulations containing this versatile chemical intermediate.